Cas no 1379466-81-5 (3-Chloro-4-fluoro-5-hydroxyphenylboronic acid)
1379466-81-5 structure
Product Name:3-Chloro-4-fluoro-5-hydroxyphenylboronic acid
CAS No:1379466-81-5
MF:C6H5BClFO3
MW:190.364504575729
CID:4595343
Update Time:2023-08-10
3-Chloro-4-fluoro-5-hydroxyphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-fluoro-5-hydroxyphenylboronic acid
- (3-chloro-4-fluoro-5-hydroxyphenyl)boronic acid
-
- Inchi： 1S/C6H5BClFO3/c8-4-1-3(7(11)12)2-5(10)6(4)9/h1-2,10-12H
- InChI Key： SCSAIHCHJCNILA-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(B(O)O)C=1)O)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Topological Polar Surface Area: 60.7
3-Chloro-4-fluoro-5-hydroxyphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI33329-1g |
3-Chloro-4-fluoro-5-hydroxyphenylboronic acid |
1379466-81-5 | 95% | 1g |
$282.00 | 2024-04-20 | |
| A2B Chem LLC | AI33329-5g |
3-Chloro-4-fluoro-5-hydroxyphenylboronic acid |
1379466-81-5 | 95% | 5g |
$825.00 | 2024-04-20 | |
| abcr | AB606076-250mg |
3-Chloro-4-fluoro-5-hydroxyphenylboronic acid; . |
1379466-81-5 | 250mg |
€209.70 | 2025-04-21 | ||
| abcr | AB606076-1g |
3-Chloro-4-fluoro-5-hydroxyphenylboronic acid; . |
1379466-81-5 | 1g |
€367.90 | 2025-04-21 | ||
| abcr | AB606076-5g |
3-Chloro-4-fluoro-5-hydroxyphenylboronic acid; . |
1379466-81-5 | 5g |
€1177.80 | 2025-04-21 | ||
| abcr | AB606076-10g |
3-Chloro-4-fluoro-5-hydroxyphenylboronic acid; . |
1379466-81-5 | 10g |
€1963.30 | 2025-04-21 | ||
| abcr | AB606076-25g |
3-Chloro-4-fluoro-5-hydroxyphenylboronic acid; . |
1379466-81-5 | 25g |
€2335.50 | 2024-07-19 | ||
| 1PlusChem | 1P00HVM9-5g |
3-Chloro-4-fluoro-5-hydroxyphenylboronic acid |
1379466-81-5 | 95% | 5g |
$875.00 | 2025-02-28 | |
| 1PlusChem | 1P00HVM9-1g |
3-Chloro-4-fluoro-5-hydroxyphenylboronic acid |
1379466-81-5 | 95% | 1g |
$294.00 | 2025-02-28 |
3-Chloro-4-fluoro-5-hydroxyphenylboronic acid Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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